REACTION_CXSMILES
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[OH:1][C@@H:2]1[CH2:7][CH2:6][CH2:5][CH2:4][C@H:3]1[N:8]1[C:13](=[O:14])[CH:12]=[CH:11][C:10]([C:15]2[C:16]([C:24]3[CH:29]=[CH:28][CH:27]=[CH:26][CH:25]=3)=[N:17][N:18]3[CH:23]=[CH:22][CH:21]=[CH:20][C:19]=23)=[N:9]1.[Cr](O[Cr]([O-])(=O)=O)([O-])(=O)=O.[NH+]1C=CC=CC=1.[NH+]1C=CC=CC=1>ClCCl>[O:1]=[C:2]1[CH2:7][CH2:6][CH2:5][CH2:4][CH:3]1[N:8]1[C:13](=[O:14])[CH:12]=[CH:11][C:10]([C:15]2[C:16]([C:24]3[CH:25]=[CH:26][CH:27]=[CH:28][CH:29]=3)=[N:17][N:18]3[CH:23]=[CH:22][CH:21]=[CH:20][C:19]=23)=[N:9]1 |f:1.2.3|
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Name
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trans-3-[2-(2-hydroxycyclohexyl)-3-oxo-2,3-dihydropyridazin-6-yl]-2-phenylpyrazolo[1,5-a]-pyridine
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Quantity
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157 mg
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Type
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reactant
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Smiles
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O[C@H]1[C@@H](CCCC1)N1N=C(C=CC1=O)C=1C(=NN2C1C=CC=C2)C2=CC=CC=C2
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Name
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Quantity
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307 mg
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Type
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reactant
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Smiles
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[Cr](=O)(=O)([O-])O[Cr](=O)(=O)[O-].[NH+]1=CC=CC=C1.[NH+]1=CC=CC=C1
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Name
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4A
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Quantity
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144 mg
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Type
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reactant
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Smiles
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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ClCCl
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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to stir at room temperature for 28.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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FILTRATION
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Details
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Insoluble material was filtered off
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Type
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WASH
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Details
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the filtrate was washed with 1N hydrochloric acid (10 ml), saturated aqueous sodium bicarbonate (10 ml), and brine (10 ml)
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Type
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CUSTOM
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Details
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The crude material was purified by column chromatography on silica gel (2 g)
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Type
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WASH
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Details
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eluted with a mixture of dichloromethane and ethyl acetate (4:1)
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Reaction Time |
28.5 h |
Name
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Type
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product
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Smiles
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O=C1C(CCCC1)N1N=C(C=CC1=O)C=1C(=NN2C1C=CC=C2)C2=CC=CC=C2
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Type | Value | Analysis |
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AMOUNT: MASS | 116.5 mg | |
YIELD: CALCULATEDPERCENTYIELD | 74.6% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |